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Compound of Interest

Compound Name: 3-Iodooxetane

Cat. No.: B1340047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Iodooxetane (CAS: 26272-85-5), a versatile heterocyclic compound increasingly utilized as a

key building block in medicinal chemistry and organic synthesis. This document consolidates

available data on its boiling and melting points, presents generalized experimental protocols for

their determination, and visualizes key synthetic pathways.

Core Physical Properties
3-Iodooxetane is a colorless to light orange or yellow liquid at room temperature.[1][2][3] It is

characterized by a four-membered oxetane ring substituted with an iodine atom, which imparts

unique reactivity and makes it a valuable intermediate.[4] The compound is generally soluble in

organic solvents but almost insoluble in water.[1] It is noted to be light-sensitive and should be

stored accordingly, typically at 2-8°C.

Quantitative Data Summary
The physical properties of 3-Iodooxetane have been reported across various chemical data

sources. It is important to note the discrepancies in some of these values, particularly the

boiling point, which may be attributable to different experimental conditions or sample purities.
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Physical Property Reported Value(s)

Melting Point -30 °C

Boiling Point

90-92 °C 165.9 °C at 760 mmHg 166 °C Note:

One source suggests early reports of 172-174°C

were likely due to impurities.

Density
1.83 g/cm³ 2.090 g/mL at 25 °C 2.1 g/cm³ 2.14

g/cm³

Refractive Index n20/D 1.563

Molecular Formula C₃H₅IO

Molecular Weight 183.98 g/mol

Experimental Protocols
While specific, detailed experimental publications for determining the physical constants of 3-
Iodooxetane are not readily available, standard organic chemistry laboratory procedures are

applicable. The following sections describe generalized protocols for these measurements.

Melting Point Determination
The reported melting point of -30 °C indicates that 3-Iodooxetane is a liquid well below

standard room temperature. The determination of its freezing point (the temperature at which it

solidifies upon cooling) would follow a standard cryoscopic method.

Apparatus:

A small, thin-walled test tube

A low-temperature thermometer or thermocouple

A cooling bath (e.g., dry ice/acetone or a cryocooler)

A stirring mechanism (e.g., magnetic stir bar or wire stirrer)

Insulated container (e.g., Dewar flask)
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Procedure:

A sample of purified 3-Iodooxetane is placed in the test tube.

The thermometer or thermocouple is immersed in the liquid, ensuring the sensing bulb is

fully submerged.

The apparatus is placed in the cooling bath, and the sample is cooled slowly while being

gently stirred.

The temperature is recorded at regular intervals.

A plateau in the cooling curve, where the temperature remains constant as the liquid

solidifies, indicates the freezing point (melting point).

Boiling Point Determination
Given the significant discrepancies in reported boiling points, careful determination is crucial.

The values suggest that distillation under atmospheric pressure or reduced pressure (vacuum

distillation) can be employed.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath

Boiling chips

(For vacuum distillation) Vacuum pump, manometer, and vacuum adapter

Procedure (Atmospheric Pressure):
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The distillation flask is charged with the 3-Iodooxetane sample and a few boiling chips.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm leading to the condenser to accurately measure the temperature of the

vapor.

The sample is heated gently.

The boiling point is recorded as the temperature at which the vapor and liquid are in

equilibrium, characterized by a stable temperature reading during distillation as the

condensate drips into the receiving flask.

Procedure (Vacuum Distillation):

The procedure is similar to atmospheric distillation, but the apparatus is connected to a

vacuum source.

The pressure of the system is lowered to the desired level and measured with a manometer.

The sample is heated, and the temperature at which it boils is recorded along with the

corresponding pressure.

This data can be extrapolated to the boiling point at atmospheric pressure using a pressure-

temperature nomograph.

Synthesis and Reaction Workflows
3-Iodooxetane is a valuable synthetic intermediate. Its preparation can be achieved through

several routes, which are visualized below.

3-Bromooxetane

3-Iodooxetane

 Finkelstein Reaction 

Potassium Iodide (KI)
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Click to download full resolution via product page

Caption: Synthesis of 3-Iodooxetane via Finkelstein reaction.
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Caption: Synthesis from a tosylate precursor.
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Caption: General workflow for Suzuki-Miyaura cross-coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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